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Compound of Interest

Compound Name: 3-Bromo-5-fluorophenol

Cat. No.: B1288921 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-5-fluorophenol
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the proper use and disposal of 3-Bromo-5-fluorophenol (CAS Number:

433939-27-6), a halogenated aromatic compound. Adherence to these protocols is critical for

ensuring personal safety and maintaining a compliant laboratory environment.

Chemical Hazards Summary: 3-Bromo-5-fluorophenol is classified as a hazardous

substance. It is harmful if swallowed, causes skin irritation, and can result in serious eye

irritation.[1][2][3] It may also cause respiratory irritation.[1][2][3] Due to its phenolic nature, it

can be corrosive and toxic, with the potential for absorption through the skin.[4][5] Phenol and

its derivatives can have an anesthetic effect, which may delay the sensation of a chemical

burn.[4][5]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 3-Bromo-5-fluorophenol. The following table

summarizes the required equipment.
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Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Eyes/Face
Safety Goggles with Side

Shields or Face Shield

Must conform to EN 166 (EU)

or be NIOSH (US) approved. A

face shield is recommended if

there is a splash hazard.[1][3]

Skin/Body
Chemical-Resistant Lab Coat

or Apron

A fully buttoned lab coat is

required. For significant splash

potential, a butyl rubber or

neoprene apron should be

worn over the lab coat.[5][6]

Fire/flame resistant and

impervious clothing is also

recommended.[1][3]

Hands Chemical-Resistant Gloves

Nitrile gloves may be suitable

for incidental contact with

dilute solutions, but should be

changed immediately upon

contact.[6] For direct handling

or concentrated solutions,

butyl rubber, neoprene, or

Viton® gloves are

recommended for better

resistance.[5] Always inspect

gloves before use.[1][3]

Respiratory
N95 Dust Mask or Full-Face

Respirator

A NIOSH-approved N95 dust

mask should be used when

handling the solid form to

prevent inhalation of dust

particles.[2] If working with

heated material or if exposure

limits are exceeded, a full-face

respirator with an appropriate

cartridge is necessary.[1][7]
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Operational Plan: Step-by-Step Handling Procedure
All handling of 3-Bromo-5-fluorophenol must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[1][4]

Preparation:

Ensure the fume hood is operational and the sash is at the appropriate height.

Assemble all necessary equipment and reagents before starting.

Don the required PPE as outlined in the table above.

Have a spill kit and a phenol-specific first aid kit readily accessible. A container of

polyethylene glycol 300 or 400 (PEG-300 or PEG-400) should be available for skin

decontamination.[5][8]

Handling the Chemical:

When handling the solid, avoid creating dust.[1] Use non-sparking tools.[1]

If making a solution, slowly add the 3-Bromo-5-fluorophenol to the solvent to avoid

splashing.

Keep the container tightly closed when not in use.[1]

Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke in the handling

area.[1]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Clean the work area and any contaminated equipment.

Remove PPE carefully to avoid skin contamination and dispose of disposable items in the

appropriate waste stream.[9]
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Disposal Plan: Step-by-Step Waste Management
Proper segregation and disposal of chemical waste are crucial for safety and environmental

compliance. 3-Bromo-5-fluorophenol is a halogenated organic compound and must be

disposed of as hazardous waste.

Waste Segregation:

Collect all waste containing 3-Bromo-5-fluorophenol in a dedicated, properly labeled,

and sealed container.[10]

This waste stream is classified as halogenated organic waste.

Do not mix with non-halogenated organic waste, aqueous waste, strong acids or bases, or

other reactive chemicals.[10]

Container Management:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "3-Bromo-5-fluorophenol," and any other components in the waste mixture.

Store the sealed waste container in a designated satellite accumulation area that is cool,

dry, and well-ventilated, away from ignition sources.[10]

Final Disposal:

The ultimate disposal method for halogenated organic compounds is typically high-

temperature incineration at a licensed chemical destruction facility.[1][10]

Arrange for pickup of the hazardous waste by your institution's Environmental Health and

Safety (EHS) department or a licensed waste disposal contractor.

Workflow for Safe Handling of 3-Bromo-5-
fluorophenol
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Caption: Workflow for the safe handling and disposal of 3-Bromo-5-fluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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